6-Chloro-1-methylbenzimidazol-2-amine

• IUPAC Name: 6-chloro-1-methylbenzimidazol-2-amine
• InChI: InChI=1S/C8H8ClN3/c1-12-7-4-5(9)2-3-6(7)11-8(12)10/h2-4H,1H3,(H2,10,11)
• InChI Key: NSJJFVCJPRXNRE-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=C2)Cl)N=C1N
• Molecular Formula: C8H8ClN3
• Molecular Weight: 181.62 g/mol
• CAS RN: 925460-91-9

Description

Benzimidazole is a class of heterocyclic, aromatic compounds which share a fundamental structural characteristic of six-membered benzene fused to five-membered imidazole moiety. Molecules having benzimidazole motifs showed promising application in biological and clinical studies.

Synthesis Analysis

The synthetic pathway to the various benzimidazole usually proceeds through two steps; first, the construction of desired benzene ring-containing 1–2 diamino groups followed by the ring closer of the compound (o-phenylenediamine) to construct the imidazole ring. A metal-free novel route for the accelerated synthesis of benzimidazole and its derivatives in the ambient atmosphere has been reported.

Molecular Structure Analysis

The structure of organic compounds, including their absolute configuration, is extremely critical to the activity of medicines, aroma chemicals, and agrochemicals. Nearly all of these structures have been determined by single-crystal X-ray diffraction (SC-XRD) analysis.

Chemical Reactions Analysis

Benzimidazoles are a class of heterocyclic, aromatic compounds which share a fundamental structural characteristic of six-membered benzene fused to five-membered imidazole moiety. Benzimidazoles are good corrosion inhibitors for extremely aggressive, corrosive acidic media such as 1 M HCl, 1 M HNO3, 1.5 M H2SO4, basic media, 0.1 M NaOH or salt solutions.

Physical And Chemical Properties Analysis

Interest in nanomaterials and especially nanoparticles has exploded in the past decades primarily due to their novel or enhanced physical and chemical properties compared to bulk material. These extraordinary properties have created a multitude of innovative applications in the fields of medicine and pharma, electronics, agriculture, chemical catalysis, food industry, and many others.

Scientific Research Applications

Antimicrobial Applications

6-Chloro-1-methylbenzimidazol-2-amine: has been identified as a core structure in the development of new antimicrobial agents. .

Anticancer Activity

The benzimidazole nucleus, which is part of the 6-Chloro-1-methylbenzimidazol-2-amine structure, is known for its potential in cancer therapy. .

Antiviral Properties

This compound’s derivatives have shown efficacy in inhibiting viral replication. .

Antiparasitic Treatments

Benzimidazoles, including 6-Chloro-1-methylbenzimidazol-2-amine, have been extensively used in the treatment of parasitic infections. .

Cardiovascular Research

In cardiovascular research, benzimidazole derivatives are explored for their potential to act as blockers of certain ion channels in cardiac cells. .

Neurological Disorders

The benzimidazole moiety is being studied for its neuroprotective effects. .

Safety And Hazards

Hazards and risks associated with chemical operation are significant. In chemical safety, the term “hazard” refers to the inherent hazardous properties of a chemical or a chemical operation, while “risk” means the likelihood of the hazardous properties of a chemical or the hazards of a chemical operation causing harm to people and the severity of that harm.

Future Directions

The imidazole- and benzimidazole-based drug discovery and development is an attractive topic and draws more and more researchers to engage in this research area. An increasing number of imidazole and benzimidazole derivatives have been explored and related research is ongoing with infinite potentiality.